Cas no 55766-90-0 (7-Chloroisoquinolin-8-amine)

• Product Name: 7-Chloroisoquinolin-8-amine
• CAS No: 55766-90-0
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD18823041
• CID: 944459
• PubChem ID: 21393843
• Update Time: 2025-05-21

7-Chloroisoquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 8-Isoquinolinamine,7-chloro-(9CI)
• 7-chloroisoquinolin-8-amine
• 7-Chloro-8-isoquinolinamine
• 8-amino-7-chloroisoquinoline
• MNZMTNUGYPSZRQ-UHFFFAOYSA-N
• Z2236664743
• Z1216843764
• Y14712
• CS-0045033
• CS-15783
• EN300-195180
• 55766-90-0
• SCHEMBL11736164
• AKOS022708003
• 7-Chloroisoquinolin-8-amine

• MDL： MFCD18823041
• Inchi： 1S/C9H7ClN2/c10-8-2-1-6-3-4-12-5-7(6)9(8)11/h1-5H,11H2
• InChI Key： MNZMTNUGYPSZRQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=CN=CC=2C=1N

Computed Properties

• Exact Mass: 178.0297759g/mol
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2

7-Chloroisoquinolin-8-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 7-Chloroisoquinolin-8-amine

Recent Advances in the Study of 7-Chloroisoquinolin-8-amine (CAS: 55766-90-0)

7-Chloroisoquinolin-8-amine (CAS: 55766-90-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of cancer therapy and infectious diseases. This research brief consolidates the latest findings on this compound, providing a comprehensive overview of its current status in drug development and biomedical research.

The compound's structural features, including the chlorinated isoquinoline core and the amine functional group, make it a promising scaffold for the development of novel bioactive molecules. Recent synthetic approaches have optimized the yield and purity of 7-Chloroisoquinolin-8-amine, enabling more extensive pharmacological evaluations. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient one-pot synthesis method that reduces production costs and environmental impact, which is critical for scaling up preclinical studies.

Pharmacological investigations have revealed that 7-Chloroisoquinolin-8-amine exhibits potent inhibitory effects on specific kinase enzymes involved in cancer cell proliferation. In vitro studies using human cancer cell lines (e.g., MCF-7 and A549) showed significant dose-dependent cytotoxicity, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for kinase-targeted anticancer therapies. Additionally, molecular docking simulations have identified key interactions between the compound and the ATP-binding sites of target kinases, providing insights for further structural optimization.

Beyond oncology, recent research has explored the compound's antimicrobial properties. A 2024 study in Antimicrobial Agents and Chemotherapy reported that 7-Chloroisoquinolin-8-amine exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The mechanism appears to involve disruption of bacterial cell membrane integrity, a unique mode of action that could circumvent existing resistance mechanisms.

Despite these promising results, challenges remain in the development of 7-Chloroisoquinolin-8-amine as a therapeutic agent. Pharmacokinetic studies indicate limited oral bioavailability, prompting ongoing research into prodrug strategies and formulation improvements. Furthermore, comprehensive toxicology assessments are needed to evaluate its safety profile before advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to address these hurdles.

In conclusion, 7-Chloroisoquinolin-8-amine represents a versatile chemical entity with significant potential in multiple therapeutic areas. Its dual applications in oncology and infectious diseases highlight the importance of continued research into its mechanisms and derivatives. Future directions may include combinatorial chemistry approaches to expand its structure-activity relationships and the development of targeted delivery systems to enhance its therapeutic index.